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Introduction

Flutolanil is a systemic fungicide belonging to the succinate dehydrogenase inhibitor (SDHI)
class of fungicides (FRAC Group 7). It exhibits both protective and curative properties and is
highly effective against basidiomycete fungi, particularly Rhizoctonia solani, the causal agent of
black scurf and stem canker in potatoes.[1] This document provides detailed application notes
and experimental protocols for the use of flutolanil in controlling R. solani in potato cultivation,
intended for a scientific and research audience.

Mechanism of Action

Flutolanil's mode of action is the inhibition of the succinate dehydrogenase (SDH) complex,
also known as Complex Il, in the mitochondrial electron transport chain of the target fungus.[1]
By binding to the SDH complex, flutolanil disrupts cellular respiration, leading to a cessation of
energy production (ATP synthesis) and ultimately, fungal cell death. This targeted action makes
it a potent tool for managing R. solani infections.

Data Presentation: Efficacy of Flutolanil Against
Rhizoctonia solani
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The following tables summarize the quantitative data on the efficacy of flutolanil from various
application methods.

Table 1: Efficacy of Flutolanil Seed Treatment on Black Scurf Incidence

Active Ingredient Black Scurf

Treatment Application Rate .

Rate Incidence (%)
Untreated Control N/A N/A 47%
Flutolanil (Powder) 2 kg/tonne of seed Varies by formulation 12%
Flutolanil (Liquid) 200 ml/tonne of seed Varies by formulation Not specified
Pencycuron Not specified Not specified 2%

Data from a 2018 field trial in Fife, UK, conducted by Scottish Agronomy, using heavily infected
seed.[2]

Table 2: Recommended Application Rates of Flutolanil for Rhizoctonia solani Control

Product

Application Method

Formulation Type

Application Rate

Active Ingredient
Rate

Seed Treatment
(Powder)

Dry Seed Treatment
(e.g., 60 g/kg DSG)

2 kg/tonne of seed

120 g a.i./tonne

Seed Treatment
(Liquid)

Suspension
Concentrate (e.g., 460
g/L SC)

200 ml/tonne of seed

92 g a.i./tonne

In-Furrow Application

Suspension
Concentrate (e.g., 460
g/L SC)

1.17 - 1.83 L/hectare

538 - 842 g

a.i./hectare

Note: Application rates may vary depending on the specific product formulation, disease
pressure, and local regulations. Always consult the product label for specific instructions.

Experimental Protocols
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Protocol for Potato Seed Tuber Treatment with Flutolanil

Objective: To apply a uniform coating of flutolanil fungicide to potato seed tubers to control
seed-borne Rhizoctonia solani.

Materials:

» Certified potato seed tubers

¢ Flutolanil formulation (liquid suspension concentrate or dry powder)

o Specialist seed treatment applicator with a roller table or a batch treater

o Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, eye protection
e Measuring cylinders and weighing balance

o Clean water (for liquid formulations)

Procedure:

o Seed Tuber Preparation: Use certified seed tubers that are as free from sclerotia as possible.
If tubers are to be cut, allow the cut surfaces to suberize (heal) for a few days in a well-
ventilated area before treatment.

e Fungicide Preparation (for Liquid Formulation):

o Calculate the required amount of flutolanil concentrate and water based on the total
weight of the seed tubers to be treated and the recommended application rate (e.g., 200
ml of product per tonne of seed).

o In a clean container, partially fill with the required volume of water.

o Add the calculated amount of flutolanil concentrate to the water while agitating to ensure
a uniform suspension.

o Add the remaining water to achieve the final desired volume and continue to agitate.

e Application:
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o Liquid Application: Transfer the prepared fungicide suspension to the reservoir of a
specialist applicator equipped with nozzles over a roller table. Calibrate the applicator to
deliver the correct volume of suspension per tonne of seed tubers. Ensure that the tubers
are evenly coated as they pass along the roller table.

o Powder Application: Use an automated powder dispenser fitted to a potato planter.
Calibrate the dispenser to apply the correct weight of the powder formulation per tonne of
seed tubers (e.g., 2 kg/tonne ).[3] The application should occur as the tubers are being
planted.

e Drying and Planting: Allow the treated tubers to dry completely before planting to avoid
clumping and ensure accurate planter operation. Plant the treated seed tubers as soon as
possible after treatment.

Protocol for In-Furrow Application of Flutolanil

Objective: To apply flutolanil directly into the planting furrow to create a zone of protection
around the seed piece and emerging sprouts from soil-borne Rhizoctonia solani.

Materials:

Potato planter equipped with an in-furrow spray system

Flutolanil suspension concentrate formulation

Personal Protective Equipment (PPE)

Clean water

Calibrated spray nozzles
Procedure:
e Planter and Sprayer Calibration:

o Ensure the in-furrow spray system on the potato planter is clean and in good working
order.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.thescottishfarmer.co.uk/arable/23394167.treat-rhizoctonia-avoid-significant-potato-yield-loss/
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/product/b150245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Calibrate the sprayer to deliver the desired volume of spray solution per unit area (e.g.,
liters per hectare) at the intended planting speed and pressure.

o Position the spray nozzles to deliver a uniform band of fungicide over the seed pieces in
the open furrow before they are covered with soil.

e Fungicide Suspension Preparation:

o Calculate the amount of flutolanil concentrate and water needed for the area to be
planted based on the recommended application rate (e.g., 1.17 - 1.83 L/hectare).

o Fill the spray tank with half the required volume of water.
o Begin agitation and add the calculated amount of flutolanil concentrate.

o Continue agitation while adding the remaining volume of water. Maintain agitation
throughout the application process.

e Application:
o Engage the in-furrow spray system during the planting operation.

o Visually check the nozzles periodically to ensure they are not clogged and are delivering a
consistent spray pattern.

o Post-Application:

o Thoroughly clean the spray equipment after use according to the manufacturer's
instructions and local regulations for pesticide handling.

Mandatory Visualizations
Signaling Pathway of Flutolanil in Rhizoctonia solani

Caption: Mechanism of action of Flutolanil in R. solani.

Experimental Workflow for Efficacy Testing
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Caption: Workflow for a field trial evaluating Flutolanil efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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